4-Amino-2-methoxyphenol hydrochloride
Overview
Description
4-Amino-2-methoxyphenol hydrochloride is a compound with the molecular formula C7H10ClNO2 . It is also known by other names such as this compound . The compound has a molecular weight of 175.61 g/mol .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H9NO2.ClH/c1-10-7-4-5(8)2-3-6(7)9;/h2-4,9H,8H2,1H3;1H . This compound has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3 . Physical And Chemical Properties Analysis
This compound has a molecular weight of 175.61 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3 . The compound also has a rotatable bond count of 1 .Scientific Research Applications
Pharmacological Research
Phenolic compounds like Chlorogenic Acid (CGA) have been studied extensively for their therapeutic roles. CGA demonstrates a variety of biological and pharmacological effects, including antioxidant, anti-inflammatory, and hepatoprotective activities. It plays critical roles in lipid and glucose metabolism regulation, offering potential treatment avenues for diseases such as cardiovascular disease, diabetes, and obesity (Naveed et al., 2018).
Environmental and Analytical Applications
The atmospheric reactivity of Methoxyphenols, to which 4-Amino-2-methoxyphenol may be related, highlights their significance as potential tracers for biomass burning and wood burning. Their interactions with radicals and their roles in secondary organic aerosol (SOA) formation are crucial for understanding atmospheric chemistry and pollution (Liu, Chen, & Chen, 2022).
Food Science and Nutraceuticals
Polyphenols, including compounds structurally related to 4-Amino-2-methoxyphenol, are known for their health-promoting properties. Their interactions with proteins can significantly affect the nutritional and functional properties of foods. The bioavailability, antioxidant capacity, and potential health benefits of these compounds are of great interest in the development of functional foods and dietary supplements (Ozdal, Çapanoğlu, & Altay, 2013).
Mechanism of Action
Mode of Action
The exact mode of action of 4-Amino-2-methoxyphenol hydrochloride is currently unknown due to the lack of specific studies on this compound . It’s plausible that it may interact with its targets through hydrogen bonding or other types of molecular interactions, given its polar nature .
Pharmacokinetics
Given its chemical structure, it’s likely that it has good water solubility , which could potentially influence its bioavailability and pharmacokinetic profile.
Result of Action
As a phenolic compound, it may have antioxidant properties and could potentially influence cellular redox status .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . For instance, its solubility and stability could be affected by the pH of the environment .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It has specific target organ toxicity (single exposure), with the target organs being the respiratory system .
Biochemical Analysis
Biochemical Properties
It is known that it has a molecular weight of 175.61
Cellular Effects
It is known that methoxyphenolic compounds have anti-inflammatory effects on human airway cells
Molecular Mechanism
It is known that methoxyphenolic compounds can inhibit the binding of the RNA-binding protein HuR to mRNA , but it is unclear if 4-Amino-2-methoxyphenol hydrochloride has the same effect.
Temporal Effects in Laboratory Settings
It is known that it is stable and does not degrade rapidly .
properties
IUPAC Name |
4-amino-2-methoxyphenol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2.ClH/c1-10-7-4-5(8)2-3-6(7)9;/h2-4,9H,8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZXGGQHFVGTZQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10675586 |
Source
|
| Record name | 4-Amino-2-methoxyphenol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10675586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4956-52-9 |
Source
|
| Record name | 4-Amino-2-methoxyphenol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10675586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-10-[3-(piperazin-1-YL)propyl]-10H-phenothiazine dimaleate](/img/structure/B563250.png)
